Cas no 2413868-93-4 (tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate)
Tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate is a protected indoline derivative featuring a hydroxyl group at the 3-position and a Boc (tert-butoxycarbonyl) group on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the hydroxyl group offers a reactive site for further functionalization. Its rigid octahydroindole scaffold contributes to stereochemical control in complex molecule construction. The compound is commonly employed in the synthesis of bioactive molecules, including alkaloids and heterocyclic compounds, due to its well-defined stereochemistry and compatibility with diverse reaction conditions.
2413868-93-4 structure
Product Name:tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate
CAS No:2413868-93-4
MF:C13H23NO3
MW:241.326624155045
CID:5674289
PubChem ID:165768409
Update Time:2025-05-27
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2413868-93-4
- EN300-26665959
- tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate
-
- Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-8-11(15)9-6-4-5-7-10(9)14/h9-11,15H,4-8H2,1-3H3
- InChI Key： UONBMGHTJVAVKH-UHFFFAOYSA-N
- SMILES： OC1CN(C(=O)OC(C)(C)C)C2CCCCC21
Computed Properties
- Exact Mass: 241.16779360g/mol
- Monoisotopic Mass: 241.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.8Ų
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26665959-1g |
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate |
2413868-93-4 | 1g |
$842.0 | 2023-09-12 | ||
| Enamine | EN300-26665959-5g |
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate |
2413868-93-4 | 5g |
$2443.0 | 2023-09-12 | ||
| Enamine | EN300-26665959-10g |
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate |
2413868-93-4 | 10g |
$3622.0 | 2023-09-12 | ||
| Enamine | EN300-26665959-0.05g |
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate |
2413868-93-4 | 95.0% | 0.05g |
$707.0 | 2025-03-20 | |
| Enamine | EN300-26665959-0.1g |
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate |
2413868-93-4 | 95.0% | 0.1g |
$741.0 | 2025-03-20 | |
| Enamine | EN300-26665959-0.25g |
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate |
2413868-93-4 | 95.0% | 0.25g |
$774.0 | 2025-03-20 | |
| Enamine | EN300-26665959-0.5g |
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate |
2413868-93-4 | 95.0% | 0.5g |
$809.0 | 2025-03-20 | |
| Enamine | EN300-26665959-1.0g |
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate |
2413868-93-4 | 95.0% | 1.0g |
$842.0 | 2025-03-20 | |
| Enamine | EN300-26665959-2.5g |
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate |
2413868-93-4 | 95.0% | 2.5g |
$1650.0 | 2025-03-20 | |
| Enamine | EN300-26665959-5.0g |
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate |
2413868-93-4 | 95.0% | 5.0g |
$2443.0 | 2025-03-20 |
tert-butyl 3-hydroxy-octahydro-1H-indole-1-carboxylate Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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